Cas no 322412-27-1 (5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 322412-27-1
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• MDL: MFCD00618584
• CID: 301406
• PubChem ID: 767149
• Update Time: 2025-10-25

5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Allyl-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• 3-(3-methylphenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(3-methylphenyl)-4-(2-propen-1-yl)-
• 4-Allyl-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 4-Allyl-5-m-tolyl-4H-[1,2,4]triazole-3-thiol
• 5-(3-methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 5-(3-methylphenyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• AC1Q2GZT
• AC1Q7EZY
• AG-690
• Ambcb7693217
• AG-690/36491036
• CS-0307800
• MFCD00618584
• EU-0067852
• SR-01000397666
• DTXSID20354234
• 5469-09-0
• SCHEMBL4212359
• 322412-27-1
• 4-Allyl-5-m-tolyl-4H-1,2,4-triazole-3-thiol
• AKOS000348044
• EN300-07685
• VS-03766
• 4-allyl-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl hydrosulfide
• SR-01000397666-1
• Z56960295
• BB 0217290
• AKOS000100198
• 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD00618584
• Inchi： 1S/C12H13N3S/c1-3-7-15-11(13-14-12(15)16)10-6-4-5-9(2)8-10/h3-6,8H,1,7H2,2H3,(H,14,16)
• InChI Key： AGGUEVUAPLNPMU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1CC=C

Computed Properties

• Exact Mass: 231.08300
• Monoisotopic Mass: 231.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 69.51000
• LogP: 2.72820

5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS: 322412-27-1)

The compound 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS: 322412-27-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activities, and potential applications in drug development.

Recent literature highlights the compound's role as a versatile scaffold in the design of novel bioactive molecules. Its triazole-thiol moiety is particularly noteworthy, as it has been implicated in various biological interactions, including enzyme inhibition and receptor modulation. Studies have demonstrated that derivatives of this compound exhibit promising antimicrobial, anti-inflammatory, and anticancer activities, making it a valuable candidate for further pharmacological exploration.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol effectively suppresses the activity of cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition suggests potential applications in the development of new anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, the compound has also shown promise in anticancer research. A recent in vitro study demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase pathways. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead structure for anticancer drug development.

The synthesis and structural optimization of 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating more extensive biological evaluations. Furthermore, computational studies, including molecular docking and QSAR analyses, have provided insights into the structure-activity relationships (SAR) of this compound, guiding the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research on 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol highlights its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, the latest research on 5-(3-Methylphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS: 322412-27-1) underscores its multifaceted biological activities and therapeutic potential. Continued exploration of its mechanisms of action, synthetic optimization, and preclinical evaluation will be crucial in unlocking its full potential as a drug candidate. This compound represents a promising avenue for future research in the development of novel therapeutics for inflammation, cancer, and other diseases.